Cas no 315678-00-3 (7-chloro-5-methyl-1,2,4triazolo4,3-aquinoline-1-thiol)

• Product Name: 7-chloro-5-methyl-1,2,4triazolo4,3-aquinoline-1-thiol
• CAS No: 315678-00-3
• MF: C₁₁H₈ClN₃S
• MW: 249.719319343567
• MDL: MFCD06253986
• CID: 5224100
• Update Time: 2026-03-07

7-chloro-5-methyl-1,2,4triazolo4,3-aquinoline-1-thiol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoline-1(2H)-thione, 7-chloro-5-methyl-
• 7-chloro-5-methyl-1,2,4triazolo4,3-aquinoline-1-thiol

• MDL： MFCD06253986
• Inchi： 1S/C11H8ClN3S/c1-6-4-10-13-14-11(16)15(10)9-3-2-7(12)5-8(6)9/h2-5H,1H3,(H,14,16)
• InChI Key： FVEMYEZRAHRDFI-UHFFFAOYSA-N
• SMILES： N12C(=S)NN=C1C=C(C)C1=C2C=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-chloro-5-methyl-1,2,4triazolo4,3-aquinoline-1-thiol

Introduction to 7-Chloro-5-Methyl-1,2,4-Triazolo[4,3-a]Quinoline-1-Thiol (CAS No. 315678-00-3)

7-Chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol (CAS No. 315678-00-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its distinctive chemical structure, which includes a triazoloquinoline core and a thiol group. The presence of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol is particularly noteworthy due to its potential for modulating biological processes. The triazoloquinoline scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. The thiol group, on the other hand, can participate in redox reactions and form disulfide bonds, which are crucial for the stability and function of many proteins. These properties make 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol an attractive molecule for drug discovery and development.

Recent studies have highlighted the potential of 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or pathways. This finding has significant implications for the development of new antiviral drugs that can address unmet medical needs.

In addition to its antiviral properties, 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For example, a study published in Cancer Research found that 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol selectively inhibits the PI3K/AKT/mTOR pathway in breast cancer cells, leading to cell cycle arrest and apoptosis. These findings suggest that this compound could be a promising lead for the development of novel anticancer agents.

The pharmacokinetic properties of 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol is well-tolerated at therapeutic doses with no significant adverse effects observed.

The synthetic route for preparing 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol has been well-documented in the literature. The synthesis typically involves a multi-step process that begins with the formation of the triazoloquinoline core followed by functionalization with the thiol group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound on a larger scale. These improvements are crucial for advancing the compound from preclinical studies to clinical trials.

In conclusion, 7-chloro-5-methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol (CAS No. 315678-00-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional uses and optimize its therapeutic potential.